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Compound of Interest

Compound Name: Acrylophenone

Cat. No.: B1666309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Acrylophenone, also known as phenyl vinyl ketone, is an organic compound with significant

applications in organic synthesis and polymer chemistry.[1] Its unique α,β-unsaturated ketone

structure imparts a versatile reactivity profile, making it a valuable precursor for a variety of

functionalized molecules and polymers.[2] This guide provides a comprehensive overview of

the physical and chemical properties of acrylophenone, detailed experimental protocols for its

synthesis and analysis, and visual representations of its chemical behavior.

Physical Properties
Acrylophenone is a clear, colorless to pale yellow liquid or a low-melting solid at room

temperature.[3][4] Its key physical properties are summarized in the table below for easy

reference and comparison.
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Property Value References

IUPAC Name 1-Phenylprop-2-en-1-one [1][2]

Synonyms
Phenyl vinyl ketone,

Benzoylethylene
[5][6]

CAS Number 768-03-6 [1][2]

Molecular Formula C₉H₈O [1][2]

Molecular Weight 132.16 g/mol [1][2]

Appearance
Clear colorless to pale yellow

oil/liquid
[3]

Melting Point 19 - 20 °C (66 - 68 °F) [4]

Boiling Point
202.6 °C at 760 mmHg; 115 °C

at 18 Torr
[1][5][6]

Density
~1.0 g/cm³ (0.996 - 1.03 g/mL

at 25 °C)
[1][4][6]

Solubility

Soluble in DMSO, ether,

chloroform, benzene; Slightly

soluble in ethanol

[2][7]

Refractive Index ~1.525 [8]

logP (Octanol/Water) 1.61 - 1.88 [4][9]

Chemical Properties and Reactivity
The chemical behavior of acrylophenone is dominated by its conjugated system, which

includes a phenyl group, a carbonyl group, and a carbon-carbon double bond.[2] This

arrangement creates two primary electrophilic sites, making the molecule susceptible to various

nucleophilic attacks.

Stability and Storage: Acrylophenone is chemically stable under standard ambient conditions.

[4] However, it is sensitive to light and temperature and should be stored in a cool, dark, and
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dry place, often under an inert atmosphere at temperatures of -20°C for long-term storage.[2][3]

Upon intense heating, it can form explosive mixtures with air.[4][10]

Hazardous Reactivity: The compound can undergo exothermic reactions with strong oxidizing

agents, strong alkalis, and strong reducing agents.[4][10] It is classified as harmful if

swallowed, in contact with skin, or inhaled.[1][8]

Key Reactions:

Michael Addition: As an α,β-unsaturated ketone, acrylophenone is an excellent Michael

acceptor. Nucleophiles preferentially attack the β-carbon of the double bond (1,4-conjugate

addition).[2]

Nucleophilic Addition to Carbonyl: The carbonyl carbon is also electrophilic and can be

attacked by strong nucleophiles (1,2-addition), such as Grignard reagents or organolithium

compounds.[2]

Polymerization: The vinyl group allows acrylophenone to undergo both radical and anionic

polymerization to form poly(phenylvinyl ketone).[2][6] It can also be used as a comonomer in

the manufacturing of certain resins.[6]

Synthesis of Heterocycles: Acrylophenone serves as a versatile starting material for the

synthesis of various heterocyclic compounds, which are important scaffolds in

pharmaceuticals and agrochemicals.[2]
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Workflow: Synthesis of Acrylophenone via Mannich Reaction

Start: Combine Reactants
(Acetophenone, Formaldehyde,

Amine Hydrochloride)

Heat to Reflux
in Ethanol with HCl catalyst

Monitor Reaction via TLC

Incomplete

Cool to Room Temperature

Reaction Complete

Isolate Mannich Base
(Intermediate Product)

Hofmann Elimination
(Formation of Alkene)

Purify Acrylophenone
(Vacuum Distillation)

End: Pure Acrylophenone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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